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Compound of Interest

Compound Name: Titanium tetraethoxide

Cat. No.: B144783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for titanium
tetraethoxide (CAS No. 3087-36-3), a flammable and moisture-sensitive liquid commonly used

in organic synthesis and materials science. Adherence to these guidelines is critical to ensure

the safety of laboratory personnel and the integrity of experimental work.

Chemical and Physical Properties
Titanium tetraethoxide, also known as tetraethyl orthotitanate, is a colorless to pale yellow

liquid.[1] It is soluble in organic solvents but reacts with water.[1][2]
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Property Value Source

Molecular Formula C8H20O4Ti [3][4]

Molecular Weight 228.15 g/mol [3]

Appearance
Colorless to pale yellow

viscous liquid
[2]

Boiling Point 150 - 152 °C @ 10 mmHg [5]

Melting Point 54 °C [6]

Flash Point 28 °C / 82.4 °F [3]

Density 1.088 g/cm³ [5]

Water Solubility
Decomposes in contact with

water

Hazard Identification and Classification
Titanium tetraethoxide is classified as a hazardous substance.[7] It is a flammable liquid and

vapor that can cause serious eye irritation.[3][8]

Hazard Class Category GHS Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation[2]

NFPA 704 Diamond:[9]
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Health (Blue): 2 - Moderate

Flammability (Red): 2 - Moderate

Instability (Yellow): 0 - Stable

Special (White): None

Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory when working with titanium
tetraethoxide.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][8]

Ground and bond containers and receiving equipment during transfer to prevent static

discharge.[5][10]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.[5] Contact lenses

should not be worn.[11]

Skin Protection: Wear appropriate protective gloves (neoprene or nitrile rubber are

recommended) and clothing to prevent skin exposure.[5][10] Flame-retardant and antistatic

protective clothing should be considered.

Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are

generated, use a NIOSH-certified organic vapor respirator.[10]

Handling Procedures
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Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.

[3]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Use only non-sparking tools.[5]

Avoid contact with skin, eyes, and clothing.[8] Do not breathe vapors or mists.[10]

Wash hands thoroughly after handling.[3]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.[5]

Store away from incompatible materials such as strong oxidizing agents, acids, and

moisture.[7][8]

Keep containers tightly closed and protected from moisture.[5] The material is moisture-

sensitive and can decompose on exposure to moist air or water.[8][10]

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention.[10]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. If skin irritation persists, call a physician.[3][10]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention if symptoms occur.[5]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Get medical attention.

[5][10]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3] Water mist may be used to cool closed containers.[12]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[5]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[3][5] Containers may explode when

heated.[12]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[10] Remove all sources of ignition.

[5] Ensure adequate ventilation.[3] Use personal protective equipment as required.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.[5][12] Use spark-proof tools.[5]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[3] Do not mix with other waste. Handle uncleaned

containers as the product itself.

Visual Safety Guides
The following diagrams provide a quick reference for key safety information.
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Personal Protective Equipment (PPE) for Titanium Tetraethoxide

Eye/Face Protection

Chemical Safety Goggles

Mandatory

Face Shield

Recommended

Skin Protection

Nitrile or Neoprene Gloves

Mandatory

Flame-Retardant/
Antistatic Clothing

Recommended

Respiratory Protection

NIOSH-Approved
Organic Vapor Respirator

If vapors/aerosols present

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling titanium tetraethoxide.
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Emergency
(Spill, Fire, Exposure)

Spill or Leak Fire Personal Exposure

Evacuate Area Use CO2, Dry Chemical,
or Alcohol-Resistant Foam Remove Contaminated Clothing

Move to Fresh AirRemove Ignition Sources

Ensure Ventilation

Absorb with Inert Material

Collect in Closed Container

Cool Containers with Water Spray Flush Affected Area
(Skin/Eyes) with Water

Seek Medical Attention

Click to download full resolution via product page

Caption: Flowchart for emergency response procedures involving titanium tetraethoxide.
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Chemical Incompatibilities of Titanium Tetraethoxide

Reacts Violently With

Decomposes in Contact With

Titanium
Tetraethoxide

Strong Oxidizing Agents

Violent Reaction

Strong Acids
(e.g., Sulfuric, Nitric)

Violent Reaction

Water / Moist Air
Decomposition to
Ethanol & TiO2

Click to download full resolution via product page

Caption: Chemical incompatibility chart for titanium tetraethoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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